molecular formula C20H24N4O3 B5676211 7-methoxy-3-[6-(morpholin-4-ylcarbonyl)pyrazin-2-yl]-2,3,4,5-tetrahydro-1H-3-benzazepine

7-methoxy-3-[6-(morpholin-4-ylcarbonyl)pyrazin-2-yl]-2,3,4,5-tetrahydro-1H-3-benzazepine

Cat. No. B5676211
M. Wt: 368.4 g/mol
InChI Key: KMWNJJNHHATNNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of structurally related compounds involves multiple steps, including reactions of α,β-unsaturated carbonyl compounds with hydrazine hydrate, semicarbazide, or thiosemicarbazide, followed by the Mannich reaction for derivative formation. Notably, benzofuran-morpholinomethyl-pyrazoline hybrids demonstrate significant vasodilation properties, highlighting a method that may be adaptable for synthesizing our target compound (G. S. Hassan et al., 2014).

Molecular Structure Analysis

The molecular and crystal structures of compounds with related frameworks have been determined by X-ray diffraction, demonstrating the importance of specific substitutions for activity. These analyses provide a foundation for understanding the structural characteristics essential for the biological activity of these compounds, including solubility and structure connectivity (Z. Şahin et al., 2011).

Chemical Reactions and Properties

Various chemical reactions are involved in the synthesis and modification of related compounds, including the Mannich reaction, reduction, and amidation processes. These reactions are critical for altering the compound's functional groups and enhancing its biological activities, as observed in the synthesis of vasorelaxant agents and CCR5 antagonists (G. S. Hassan et al., 2014; T. Ikemoto et al., 2005).

Physical Properties Analysis

The physical properties, including solubility and crystalline structure, directly impact the compound's biological efficacy and stability. The quantitative structure-activity relationship (QSAR) study of benzofuran-morpholinomethyl-pyrazoline hybrids revealed a correlation between vasorelaxant activities and physicochemical parameters (G. S. Hassan et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the compound's molecular structure and substituents. Studies on related compounds have shown that specific substitutions can significantly enhance biological activity and stability, offering insights into optimizing the chemical properties of our target compound (G. S. Hassan et al., 2014).

properties

IUPAC Name

[6-(7-methoxy-1,2,4,5-tetrahydro-3-benzazepin-3-yl)pyrazin-2-yl]-morpholin-4-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N4O3/c1-26-17-3-2-15-4-6-23(7-5-16(15)12-17)19-14-21-13-18(22-19)20(25)24-8-10-27-11-9-24/h2-3,12-14H,4-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMWNJJNHHATNNK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(CCN(CC2)C3=NC(=CN=C3)C(=O)N4CCOCC4)C=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-methoxy-3-[6-(morpholin-4-ylcarbonyl)pyrazin-2-yl]-2,3,4,5-tetrahydro-1H-3-benzazepine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.